N-(3,4-dimethoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C22H23N5O4/c1-30-17-9-8-15(14-18(17)31-2)10-11-23-20(28)19-21(29)27-13-12-26(22(27)25-24-19)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3,(H,23,28)
• InChI Key: PLEFJGRETBIWQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=NN=C3N(CCN3C2=O)C4=CC=CC=C4)OC
• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol

Description

The compound is a derivative of 1,2,4-triazine, which is a type of heterocyclic compound. Heterocyclic compounds are fundamental to biology and medicine, and many pharmaceutical products that mimic natural products with biological activity are heterocyclic in nature. The 1,2,4-triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Properties such as solubility, melting point, and boiling point would depend on the specific arrangement of atoms and the types of intermolecular forces present.

Scientific Research Applications

Antiviral Applications

Pyrrolo[2,1-f][1,2,4]triazine derivatives have emerged as potent antiviral agents. Notably, N-(3,4-dimethoxyphenethyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide serves as the active moiety in the broad-spectrum antiviral drug remdesivir . . Additionally, this compound plays a role in other antiviral drugs such as brivanib alaninate and BMS-690514 .

Anticancer Properties

Researchers have explored the anticancer potential of pyrrolo[2,1-f][1,2,4]triazine derivatives. These compounds exhibit activities such as inhibiting c-Met/VEGFR-2, slowing cellular proliferation in colon tumor cell lines, and targeting anaplastic lymphoma kinase (ALK) and EGFR/HER2 proteins. .

Anti-norovirus Activity

Recent studies highlight the anti-norovirus activity of 4-aminopyrrolo[2,1-f][1,2,4]triazine C-nucleosides. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many triazine derivatives exhibit a variety of biological activities such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive.

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound. Given the wide range of activities exhibited by other triazine derivatives, this compound could potentially be developed into a pharmaceutical drug.